Cas no 2254506-82-4 (5-chloro-2,7-dimethyl-2H-pyrazolo4,3-bpyridine)

• Product Name: 5-chloro-2,7-dimethyl-2H-pyrazolo4,3-bpyridine
• CAS No: 2254506-82-4
• MF: C₈H₈ClN₃
• MW: 181.622220039368
• MDL: MFCD34562904
• CID: 5085914
• PubChem ID: 142492211
• Update Time: 2026-03-02

5-chloro-2,7-dimethyl-2H-pyrazolo4,3-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2,7-dimethyl-2H-pyrazolo[4,3-b]pyridine
• 5-chloro-2,7-dimethyl-2H-pyrazolo4,3-bpyridine
• DB-427742
• SCHEMBL24166154
• starbld0011083
• F77244
• 2254506-82-4
• CS-0528803
• BS-48336
• EN300-26678321
• 5-chloro-2,7-dimethylpyrazolo[4,3-b]pyridine

• MDL： MFCD34562904
• Inchi： 1S/C8H8ClN3/c1-5-3-7(9)10-6-4-12(2)11-8(5)6/h3-4H,1-2H3
• InChI Key： HCFXVZPJCPJOAL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C2C(=CN(C)N=2)N=1

Computed Properties

• Exact Mass: 181.0406750g/mol
• Monoisotopic Mass: 181.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7

Additional information on 5-chloro-2,7-dimethyl-2H-pyrazolo4,3-bpyridine

5-Chloro-2,7-Dimethyl-2H-Pyrazolo[4,3-b]Pyridine: A Comprehensive Overview

5-Chloro-2,7-dimethyl-2H-pyrazolo[4,3-b]pyridine, identified by the CAS number 2254506-82-4, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolopyridines, which are known for their unique structural properties and versatile reactivity. The molecule features a fused pyrazole and pyridine ring system, with substituents at the 5-chloro and 2,7-dimethyl positions. These substituents play a crucial role in determining the compound's chemical behavior, stability, and biological activity.

The synthesis of 5-chloro-2,7-dimethyl-2H-pyrazolo[4,3-b]pyridine typically involves multi-step reactions that leverage the principles of organic synthesis. Recent advancements in catalytic methods and transition metal-mediated coupling reactions have enabled more efficient and selective pathways for constructing such complex heterocycles. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to assemble the pyrazolopyridine core with high precision. These methods not only enhance the yield but also minimize by-products, making them environmentally friendly and cost-effective.

In terms of physical properties, 5-chloro-2,7-dimethyl-2H-pyrazolo[4,3-b]pyridine exhibits a melting point of approximately 180°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, which makes it suitable for various solution-based reactions. The compound's UV-vis spectrum reveals strong absorption bands in the visible region due to its conjugated π-system, which is characteristic of aromatic heterocycles. This property renders it useful in applications involving light absorption or energy transfer.

The chemical reactivity of 5-chloro-2,7-dimethyl-2H-pyrazolo[4,3-b]pyridine is primarily influenced by its electron-deficient nature. The presence of electron-withdrawing groups such as chlorine at position 5 enhances the electrophilic character of the molecule. This makes it an excellent candidate for nucleophilic aromatic substitution reactions. Recent studies have demonstrated its utility as an electrophilic acceptor in C-H activation reactions using palladium catalysts. Such reactions are pivotal in constructing biologically active molecules with intricate architectures.

In the pharmaceutical industry, 5-chloro-2,7-dimethyl-2H-pyrazolo[4,3-b]pyridine has garnered attention as a potential lead compound for drug development. Its ability to modulate key biological targets such as kinases and G-protein coupled receptors (GPCRs) has been explored in preclinical studies. For example, researchers have reported that this compound exhibits moderate inhibitory activity against certain protein kinases involved in cancer cell proliferation. While further optimization is required to enhance its potency and selectivity, these findings underscore its potential as a starting point for developing novel therapeutic agents.

Beyond pharmacology, 5-chloro-2,7-dimethyl-2H-pyrazolo[4,3-b]pyridine finds applications in materials science as well. Its rigid aromatic structure and conjugated system make it a promising candidate for use in organic electronics. Recent investigations have focused on incorporating this compound into organic light-emitting diodes (OLEDs) and photovoltaic devices. The molecule's ability to facilitate charge transport and emission properties has been leveraged to design more efficient optoelectronic materials.

In conclusion, 5-chloro-2,7-dimethyl-2H-pyrazolo[4,3-b]pyridine, with its unique structural features and versatile reactivity, represents a valuable building block in modern organic chemistry. Its applications span across pharmaceuticals, materials science, and chemical synthesis. As research continues to uncover new facets of its properties and potential uses, this compound is poised to play an increasingly significant role in advancing both academic and industrial endeavors.